Cas no 1261876-10-1 ((5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid)

• Product Name: (5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid
• CAS No: 1261876-10-1
• MF: C₁₆H₁₀F₆O₃
• MW: 364.23922586441
• CID: 4994901
• Update Time: 2025-06-10

(5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid Chemical and Physical Properties

Names and Identifiers

• (5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid

• Inchi： 1S/C16H10F6O3/c17-15(18,19)11-3-1-2-8(5-11)9-4-10(13(23)14(24)25)7-12(6-9)16(20,21)22/h1-7,13,23H,(H,24,25)
• InChI Key： AQFWKBSPSLPDGH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C(=O)O)O)=CC(=C1)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• XLogP3: 4.2
• Topological Polar Surface Area: 57.5

Additional information on (5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid

(5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid (CAS No. 1261876-10-1)

(5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid (CAS No. 1261876-10-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive biphenyl core and trifluoromethyl substituents, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of (5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid is composed of a central biphenyl scaffold with two trifluoromethyl groups attached to the 5 and 3' positions. The presence of these trifluoromethyl groups imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. Additionally, the hydroxy-acetic acid moiety provides a functional group that can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of (5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of a key enzyme in the glycolytic pathway, making it a promising candidate for the treatment of metabolic disorders such as diabetes and obesity.

In addition to its metabolic effects, (5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and chemokines, thereby reducing inflammation in various tissues. This property makes it a potential therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its development as an oral medication. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for long-term therapeutic use.

In preclinical studies, (5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid has demonstrated promising results in animal models of various diseases. For example, in a study published in the Journal of Pharmacology and Experimental Therapeutics, this compound was shown to significantly reduce blood glucose levels in diabetic rats without causing hypoglycemia. Similarly, in a model of inflammatory arthritis, it effectively reduced joint swelling and improved mobility.

The structural versatility of (5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid also allows for the synthesis of various derivatives with enhanced or modified properties. Chemists have explored different modifications to the biphenyl core and the hydroxy-acetic acid moiety to optimize the compound's potency and selectivity. These efforts have led to the development of several analogs with improved pharmacological profiles and potential for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of (5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in their conditions without major adverse effects. These findings have paved the way for larger-scale clinical studies to further validate the therapeutic potential of this compound.

In conclusion, (5,3'-Bis(trifluoromethyl)biphenyl-3-yl)-hydroxy-acetic acid (CAS No. 1261876-10-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing treatments for various diseases.